Cas no 895006-59-4 (3-(ethylsulfanyl)-5,6-dimethyl-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one)

• Product Name: 3-(ethylsulfanyl)-5,6-dimethyl-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one
• CAS No: 895006-59-4
• MF: C₉H₁₂N₄OS
• MW: 224.282779693604
• CID: 6387975
• PubChem ID: 135732098
• Update Time: 2025-10-29

3-(ethylsulfanyl)-5,6-dimethyl-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfanyl)-5,6-dimethyl-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one
• 1,2,4-Triazolo[4,3-a]pyrimidin-7(1H)-one, 3-(ethylthio)-5,6-dimethyl-
• F2513-0608
• HMS1656O12
• SR-01000020712-1
• VU0495181-1
• 3-ethylsulfanyl-5,6-dimethyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• 3-(ethylsulfanyl)-5,6-dimethyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• SR-01000020712
• 895006-59-4
• AKOS024655065
• 3-(ethylthio)-5,6-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one

• Inchi： 1S/C9H12N4OS/c1-4-15-9-12-11-8-10-7(14)5(2)6(3)13(8)9/h4H2,1-3H3,(H,10,11,14)
• InChI Key： YRVONJSSQHPYII-UHFFFAOYSA-N
• SMILES： S(CC)C1=NN=C2NC(C(C)=C(C)N21)=O

Computed Properties

• Exact Mass: 224.07318219g/mol
• Monoisotopic Mass: 224.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 325.6±25.0 °C(Predicted)
• pka: -9.98±0.60(Predicted)

Additional information on 3-(ethylsulfanyl)-5,6-dimethyl-7H,8H-1,2,4triazolo4,3-apyrimidin-7-one

3-(Ethylsulfanyl)-5,6-Dimethyl-7H,8H-1,2,4-Triazolo[4,3-a]Pyrimidin-7-One: A Comprehensive Overview

The compound CAS No 895006-59-4, also known as 3-(ethylsulfanyl)-5,6-dimethyl-7H,8H-1,2,4-triazolo[4,3-a]pyrimidin-7-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically triazolopyrimidinones, which are known for their unique structural properties and versatile reactivity. The molecule's structure features a fused triazole and pyrimidine ring system with a sulfanyl group and methyl substituents, making it a prime candidate for exploration in drug discovery and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and microwave-assisted techniques. These methods not only enhance the yield but also improve the purity of the product, which is critical for its application in sensitive biological assays. The compound's ability to form stable complexes with metal ions has been a focal point of recent studies, particularly in the context of catalysis and coordination chemistry.

In terms of biological activity, 3-(ethylsulfanyl)-5,6-dimethyl-7H,8H-1,2,4-triazolo[4,3-a]pyrimidin-7-one has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. Researchers have reported its potential as a lead compound in the development of anti-inflammatory and anti-cancer agents. The sulfanyl group plays a pivotal role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and reducing toxicity.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its ability to self-assemble into nanostructures under specific conditions has been explored for use in nanotechnology and advanced materials development. Furthermore, its electronic properties make it a potential candidate for optoelectronic devices.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and stability under varying environmental conditions. Such data are invaluable for optimizing its synthesis and application protocols.

In conclusion, CAS No 895006-59-4, or 3-(ethylsulfanyl)-5,6-dimethyl-7H,8H-1,2,4-triazolo[4,3-a]pyrimidin-7-one, represents a significant advancement in heterocyclic chemistry. Its versatile structure and promising biological activity position it as a key player in future research and development across multiple disciplines.